![molecular formula C16H19Cl2N3O4S B1193613 (E)-3-(3,4-dichlorophenyl)-N-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethyl]prop-2-enamide](/img/structure/B1193613.png)
(E)-3-(3,4-dichlorophenyl)-N-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
SR18662 inhibits the Growth of Colorectal Cancer In Vitro and In Vivo. Treatment with SR18662 significantly reduces growth and proliferation of colorectal cancer cells as compared with treatment with vehicle control, ML264, or SR15006. SR18662 showed improved efficacy in reducing the viability of multiple colorectal cancer cell lines.
Scientific Research Applications
Synthesis and Molecular Structure
One-Pot Synthesis and Molecular Insight : A study by Barakat et al. (2020) discusses the one-pot synthesis of related enaminones, highlighting their molecular structures through X-ray crystallography and NMR. This study provides insight into the molecular features of similar compounds.
Microwave-Mediated Synthesis of Heterocycles : Darweesh et al. (2016) explored the efficient synthesis of related enaminosulfones, which were utilized in the creation of various novel heterocyclic compounds. This work underlines the utility of these compounds in synthetic chemistry (Darweesh et al., 2016).
Biological and Pharmacological Activities
Antibacterial and Antimycobacterial Activity : A study by Strharsky et al. (2022) on 3,4-dichlorocinnamanilides (a similar class of compounds) revealed significant antibacterial efficacy against various bacterial strains, showing the potential of related compounds in this area.
Anticonvulsant and Analgesic Properties : Research by Gunia-Krzyżak et al. (2017, 2019) on N-cinnamoyl aminoalkanols derivatives, which are structurally similar, demonstrated notable anticonvulsant and analgesic activities, suggesting potential therapeutic applications for related compounds.
Antitumor Activity : Abdel‐Aziz et al. (2009) conducted studies on pyrazolo[3,4‐b]pyridines and pyrazolo[1,5‐a]pyrimidines linked to related compounds, showing significant in-vitro antitumor activity against certain cancer cell lines, indicating the potential use of similar compounds in cancer research (Abdel‐Aziz et al., 2009).
Chemical Properties and Applications
Heterocyclic Synthesis : The work of Fadda et al. (2012) highlighted the utility of enaminonitriles in synthesizing various pyrazole, pyridine, and pyrimidine derivatives, showing the versatility of related compounds in creating diverse heterocycles.
Crystal Structure Analysis : Lee and Sohn (2019) investigated the crystal forms of Olmutinib, a compound structurally related to (E)-3-(3,4-dichlorophenyl)-N-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethyl]prop-2-enamide, providing valuable data on the polymorphism and pseudopolymorphism of such compounds (Lee & Sohn, 2019).
Synthesis and Characterization : Ganesh et al. (2016) described the synthesis of a related compound using multi-component Ugi reaction, emphasizing the importance of such synthetic methods in creating complex structures (Ganesh et al., 2016).
properties
Molecular Formula |
C16H19Cl2N3O4S |
---|---|
Molecular Weight |
420.305 |
IUPAC Name |
(E)-3-(3,4-dichlorophenyl)-N-[2-(4-methylsulfonylpiperazin-1-yl)-2-oxoethyl]prop-2-enamide |
InChI |
InChI=1S/C16H19Cl2N3O4S/c1-26(24,25)21-8-6-20(7-9-21)16(23)11-19-15(22)5-3-12-2-4-13(17)14(18)10-12/h2-5,10H,6-9,11H2,1H3,(H,19,22)/b5-3+ |
InChI Key |
WUJBXFXHDUVSFM-HWKANZROSA-N |
SMILES |
CS(=O)(=O)N1CCN(CC1)C(=O)CNC(=O)C=CC2=CC(=C(C=C2)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SR18662; SR 18662; SR-18662 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.